Cas no 953995-31-8 (N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 953995-31-8
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 5892145
• PubChem ID: 16909402
• Update Time: 2025-07-01

N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-[2-(3,5-dimethylanilino)-2-oxoethyl]piperidine-4-carboxamide
• AKOS024642957
• N-(1,3-benzothiazol-2-yl)-1-{[(3,5-dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• N-(benzo[d]thiazol-2-yl)-1-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide
• 953995-31-8
• F2356-0362
• N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide

• Inchi： 1S/C23H26N4O2S/c1-15-11-16(2)13-18(12-15)24-21(28)14-27-9-7-17(8-10-27)22(29)26-23-25-19-5-3-4-6-20(19)30-23/h3-6,11-13,17H,7-10,14H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key： NXUMEGKDAPBVBP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(C)=CC(C)=C2)=O)CCC(C(NC2=NC3=CC=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Additional information on N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 953995-31-8)

N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 953995-31-8, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a benzothiazole moiety and a piperidine ring, make it a valuable candidate for further investigation in drug discovery.

The< strong>benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its presence in numerous bioactive molecules. This heterocyclic system contributes to the compound's potential therapeutic properties by providing a rigid framework that can interact with biological targets. Specifically, the 2-position of the benzothiazole ring in N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide plays a crucial role in modulating its interactions with biological receptors.

The presence of the piperidine ring further enhances the compound's pharmacological profile. Piperidine derivatives are widely recognized for their ability to modulate central nervous system (CNS) activity, making them particularly relevant in the development of treatments for neurological disorders. The combination of these two structural elements suggests that N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide may exhibit dual functionality, targeting multiple biological pathways simultaneously.

In recent years, there has been growing interest in the development of multitargeted drugs that can address complex diseases more effectively than single-target agents. The structural design of N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide aligns well with this trend. The compound's ability to interact with multiple receptors or enzymes could lead to synergistic effects that enhance its therapeutic efficacy.

The< strong>(3,5-dimethylphenyl)carbamoylmethyl group in the molecule adds another layer of complexity and potential functionality. This moiety can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The dimethyl substitution on the phenyl ring may also contribute to lipophilicity, which is often a critical factor in drug absorption and distribution.

Recent studies have highlighted the importance of understanding the structural determinants of drug-likeness in the development of novel therapeutics. N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide exemplifies how careful consideration of molecular architecture can lead to compounds with enhanced pharmacological properties. The integration of different pharmacophoric elements into a single molecule allows for fine-tuning of biological activity and potentially reduces side effects associated with single-target drugs.

The< strong>CAS number 953995-31-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry system is maintained by Chemical Abstracts Service (CAS), a division of the American Chemical Society (ACS), and it serves as a comprehensive database for chemical substances.

In conclusion, N-(1,3-benzothiazol-2-yl)-1-{(3,5-dimethylphenyl)carbamoylmethyl}piperidine-4-carboxamide represents an intriguing candidate for further exploration in pharmaceutical research. Its unique structural features and potential multitargeted activity make it a promising molecule for developing new therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in addressing complex diseases.